1-Bromo-7-ethylcyclohepta-1,3,5-triene

• CAS No.: 61456-08-4
• Molecular Formula: C9H11Br
• Molecular Weight: 199.09 g/mol
• IUPAC Name: 1-bromo-7-ethylcyclohepta-1,3,5-triene
• InChI: InChI=1S/C9H11Br/c1-2-8-6-4-3-5-7-9(8)10/h3-8H,2H2,1H3
• InChI Key: XEVYEIVKYUCLBN-UHFFFAOYSA-N
• Canonical SMILES: CCC1C=CC=CC=C1Br

Description

1-Bromo-7-ethylcyclohepta-1,3,5-triene is a chemical compound of significant interest in synthetic organic chemistry and materials science research. This brominated cycloheptatriene derivative features a seven-membered ring with a conjugated triene system, substituted with both bromine and ethyl functional groups. The presence of the bromine atom at the 1-position makes this compound a valuable electrophile and synthetic intermediate for various coupling reactions and further functionalization, including potential use in Suzuki, Negishi, and other cross-coupling methodologies to create more complex molecular architectures. Compounds within the bromocycloheptatriene family are notably investigated for their potential to form stable ionic species; related structures, such as 7-bromo-1,3,5-cycloheptatriene, are known to readily ionize in aqueous solution to form the stable aromatic tropylium ion, which possesses 6π-electrons satisfying Hückel's rule for aromaticity . The ethyl substituent at the 7-position can influence the compound's electron density, steric profile, and overall hydrophobicity, potentially tuning its reactivity and physical properties. Researchers may explore this compound as a precursor for developing novel catalysts, ligands for coordination chemistry, or as a building block for advanced materials with specific electronic or photophysical characteristics. This product is intended for research purposes only and is strictly not intended for diagnostic or therapeutic uses, or for personal consumption. Researchers should handle this compound with appropriate safety precautions in a controlled laboratory environment.

Comparison with Similar Compounds

1-Bromo-1,3,5-cycloheptatriene (C₇H₇Br)

• Molecular Formula : C₇H₇Br
• Molecular Weight : 171.04 g/mol
• Key Differences: Lacks the ethyl group at position 7.
• Reactivity : The absence of an ethyl group reduces steric hindrance, allowing easier access to reactive sites. However, the lack of electron-donating substituents (e.g., ethyl) may decrease stability in electrophilic reactions compared to the target compound .

7-Ethynylcyclohepta-1,3,5-triene (C₉H₈)

• Molecular Formula : C₉H₈
• Molecular Weight : 116.16 g/mol
• Key Differences : The ethynyl (-C≡CH) group at position 7 introduces sp-hybridization, enabling conjugation with the triene system. This contrasts with the ethyl group’s inductive electron-donating effect.
• Reactivity : The ethynyl group participates in cycloaddition reactions (e.g., gold-catalyzed formal (4+1) cycloadditions, as seen in ) due to its π-acidity and conjugation capability. In contrast, the ethyl group’s lack of π-bonds limits such reactivity but may enhance steric stabilization .

7-Methylcyclohepta-1,3,5-triene (7-MCHT, C₈H₁₀)

• Molecular Formula : C₈H₁₀
• Molecular Weight : 106.17 g/mol
• Key Differences : The smaller methyl group at position 7 reduces steric bulk compared to ethyl. NMR studies () reveal distinct coupling patterns due to methyl’s electron-donating effect and minimal steric distortion.
• Reactivity : Methyl-substituted trienes exhibit faster reaction kinetics in electrophilic substitutions due to reduced steric hindrance. Ethyl’s larger size may slow such reactions but improve thermodynamic stability .

7-Naphthyl-cyclohepta-1,3,5-triene (C₁₇H₁₄)

• Molecular Formula : C₁₇H₁₄
• Molecular Weight : 218.30 g/mol
• Key Differences : The naphthyl group provides aromatic conjugation, stabilizing the triene system through resonance. This contrasts with ethyl’s purely inductive effects.
• Reactivity: Naphthyl-substituted trienes participate in cycloadditions (e.g., with methylenecyclopropanes) due to extended π-systems. Ethyl-substituted analogs may lack this reactivity but offer better solubility in nonpolar solvents .

Data Table: Structural and Functional Comparison

Compound	Molecular Formula	Substituents	Molecular Weight (g/mol)	Key Properties/Reactivity
1-Bromo-7-ethylcyclohepta-1,3,5-triene	C₉H₁₁Br	1-Br, 7-Ethyl	199.09	High steric hindrance; electron-donating ethyl stabilizes ring
1-Bromo-1,3,5-cycloheptatriene	C₇H₇Br	1-Br	171.04	Electron-withdrawing Br polarizes ring; lower steric bulk
7-Ethynylcyclohepta-1,3,5-triene	C₉H₈	7-Ethynyl	116.16	Conjugation via sp-hybridized group; π-acidic
7-Methylcyclohepta-1,3,5-triene (7-MCHT)	C₈H₁₀	7-Methyl	106.17	Minimal steric effects; NMR coupling patterns studied
7-Naphthyl-cyclohepta-1,3,5-triene	C₁₇H₁₄	7-Naphthyl	218.30	Aromatic conjugation enhances stability; bulky

Q & A

Q. What are the recommended synthetic routes for 1-bromo-7-ethylcyclohepta-1,3,5-triene, and how can purity be validated?

Methodological Answer: Synthesis typically involves bromination of 7-ethylcyclohepta-1,3,5-triene. Two approaches are common:

• Electrophilic bromination : Use N-bromosuccinimide (NBS) in a non-polar solvent (e.g., CCl₄) under radical initiation (e.g., AIBN) to selectively brominate the 1-position .
• Halogen exchange : React 7-ethylcyclohepta-1,3,5-triene with HBr in the presence of a Lewis acid (e.g., FeBr₃) to introduce bromine.

Purification : Column chromatography (silica gel, hexane/ethyl acetate gradient) isolates the product.
Validation :

• NMR spectroscopy : Compare peaks to analogous brominated cycloheptatrienes (e.g., δ ~5.5–6.5 ppm for conjugated triene protons; ethyl group δ ~1.2–1.4 ppm for CH₃ and ~2.5–2.8 ppm for CH₂) .
• Mass spectrometry : Confirm molecular ion [M]⁺ at m/z ≈ 208 (C₉H₁₁Br⁺; theoretical monoisotopic mass: 208.000) .

Q. How can researchers confirm the regioselectivity of bromination in this compound?

Methodological Answer: Regioselectivity is determined by:

• Computational modeling : Density Functional Theory (DFT) calculations predict the most stable transition state for bromine addition. Compare results with experimental NMR data (e.g., coupling constants and peak splitting patterns) .
• Comparative synthesis : Synthesize alternative regioisomers (e.g., 2-bromo derivatives) and contrast their spectroscopic profiles.

Q. How do electronic effects of the ethyl and bromine substituents influence reactivity in cross-coupling reactions?

Methodological Answer: The electron-withdrawing bromine at C1 and electron-donating ethyl at C7 create a polarized π-system. This impacts Suzuki-Miyaura coupling:

• Optimized conditions : Use Pd(PPh₃)₄ (2 mol%), K₂CO₃ (base), and toluene/water (3:1) at 80°C.
• Challenge : Competing β-hydride elimination due to steric hindrance from the ethyl group. Mitigate via low-temperature (0–5°C) slow addition of boronic acids .

Data Contradiction Resolution :
If yields vary unexpectedly, perform control experiments with substituent-free analogs and analyze by GC-MS to identify side products.

Q. What analytical techniques are suitable for studying its adsorption on indoor surfaces (e.g., glass, polymers)?

Methodological Answer: Adapt methodologies from indoor surface chemistry studies :

• Microspectroscopic imaging : Use Raman mapping or ToF-SIMS to track adsorption patterns.
• Quantitative analysis : Expose surfaces to vapor-phase compound (10–100 ppm) in a controlled chamber, then extract with acetone and quantify via HPLC-UV (λ = 254 nm).

Q. Example Protocol :

Pre-clean surfaces with plasma treatment.

Expose to compound for 24 hrs at 25°C, 50% RH.

Image adsorbed layers using AFM to assess nanoscale morphology.

Q. How can conflicting thermal decomposition data be resolved?

Methodological Answer: Discrepancies in thermogravimetric analysis (TGA) may arise from impurities or atmospheric effects.

• Standardized testing : Run TGA under N₂ vs. air to differentiate oxidative vs. pyrolytic pathways.
• Hyphenated techniques : Pair TGA with FTIR or GC-MS to identify volatile decomposition products (e.g., HBr, ethylene).

Q. Example Data :

Atmosphere	Onset Temp (°C)	Major Products
N₂	180	C₇H₈, Br₂
Air	150	CO₂, HBr

Q. What safety protocols are critical for handling this compound?

Methodological Answer: While specific data is limited, brominated analogs require:

• Ventilation : Use fume hoods with HEPA filters during synthesis.
• First-aid : For skin contact, rinse with 1% NaHCO₃ solution; for inhalation, administer oxygen and monitor for bronchial irritation .